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Compound Name: 5-Methyltetrahydrofolic acid-13C5

Cat. No.: B15143208

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioavailability of 5-methyltetrahydrofolate

(5-MTHF), the active form of folate, and folic acid, the synthetic form. It synthesizes data from

key clinical trials to offer a comprehensive resource for understanding the pharmacokinetic

profiles of these two crucial compounds. This information is vital for research, dietary

supplement formulation, and drug development.

Executive Summary
Folate is an essential B-vitamin critical for numerous physiological processes, including DNA

synthesis, cell division, and amino acid metabolism. While folic acid has long been the

standard for supplementation and food fortification, emerging research highlights the potential

advantages of 5-MTHF, particularly in individuals with certain genetic polymorphisms that affect

folate metabolism. This guide delves into the experimental data comparing the bioavailability of

various forms of 5-MTHF against folic acid, focusing on key pharmacokinetic parameters:

maximum plasma concentration (Cmax), time to reach maximum concentration (Tmax), and

the area under the plasma concentration-time curve (AUC).
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The data presented indicates that 5-MTHF generally exhibits a higher bioavailability compared

to folic acid, as evidenced by a greater Cmax and AUC, and a shorter Tmax.[1][2][3][4] This

suggests that 5-MTHF is absorbed more rapidly and efficiently, leading to a quicker and more

substantial increase in plasma folate levels.

Comparative Pharmacokinetic Data
The following tables summarize the quantitative data from various clinical studies comparing

the bioavailability of different 5-MTHF salts with folic acid.

Table 1: Pharmacokinetic Parameters of (6S)-5-MTHF-Dicholine Salt vs. Folic Acid

Parameter

(6S)-5-
MTHF-
Dicholine
Salt (603
µg)

Folic Acid
(400 µg)

Fold
Difference

p-value Reference

Plasma Total

Folate
[4]

iAUC0-8h

(nmol/Lh)
- - 1.64 < 0.0001 [4]

ΔCmax

(nmol/L)
- - - -

Tmax (h) 0.8 1.6 - 0.0020 [4]

Plasma

(6S)-5-MTHF
[4]

iAUC0-8h

(nmol/Lh)
- - 2.56 < 0.0001 [4]

ΔCmax

(nmol/L)
- - - -

Tmax (h) 0.8 2.8 - < 0.0001 [4]
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iAUC: incremental Area Under the Curve, ΔCmax: change in maximum concentration from

baseline. Data presented as mean. Equimolar doses were administered.

Table 2: Pharmacokinetic Parameters of (6S)-5-MTHF-Na Salt vs. Folic Acid

Parameter
(6S)-5-MTHF-
Na Salt (436
µg)

Folic Acid (400
µg)

p-value Reference

AUC0-8h

(nmol/L*h)
126.0 ± 33.6 56.0 ± 25.3 < 0.001

Cmax (nmol/L) 36.8 ± 10.8 11.1 ± 4.1 < 0.001

Tmax (h) - - -

Data presented as mean ± SD. Equimolar doses were administered.

Table 3: Pharmacokinetic Parameters of [6S]-5-MTHF vs. Folic Acid in Different MTHFR

Genotypes
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Genotype Parameter
[6S]-5-
MTHF (416
µg)

Folic Acid
(400 µg)

p-value Reference

TT

(Homozygous

)

AUC
Significantly

Higher
Lower < 0.0001 [1]

Cmax
Significantly

Higher
Lower < 0.0001 [1]

Tmax
Significantly

Shorter
Longer - [1]

CC (Wild-

Type)
AUC

Significantly

Higher
Lower < 0.005 [1]

Cmax
Significantly

Higher
Lower < 0.005 [1]

Tmax
Significantly

Shorter
Longer - [1]

AUC and Cmax for total plasma folate were evaluated. Equimolar doses were administered.

Table 4: Pharmacokinetic Parameters of Racemic 6[R,S] 5-MTHF vs. Folic Acid

Parameter
6[R,S] 5-MTHF
(5 mg)

Folic Acid (5
mg)

p-value Reference

6[S] 5-MTHF

Cmax (ng/mL) 129 ± 42.4 14.1 ± 9.4 < 0.001 [3]

6[R] 5-MTHF

Cmax (ng/mL) 144 ± 75 42 ± 40 < 0.001 [3]

Data presented as mean ± SD.
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Metabolic Pathways
The metabolism of folic acid to the biologically active 5-MTHF is a multi-step enzymatic

process. In contrast, supplementation with 5-MTHF bypasses these steps.

Folic Acid Metabolism

5-MTHF Supplementation

Folic Acid Dihydrofolate (DHF)
Dihydrofolate Reductase (DHFR)

Tetrahydrofolate (THF)
Dihydrofolate Reductase (DHFR)

5,10-Methylenetetrahydrofolate
Serine Hydroxymethyltransferase (SHMT)

5-Methyltetrahydrofolate (5-MTHF)
Methylenetetrahydrofolate Reductase (MTHFR)

Oral 5-MTHF Active 5-MTHF
Direct Absorption

Click to download full resolution via product page

Folate Metabolic Pathways

Experimental Protocols
The studies cited in this guide employed rigorous methodologies to ensure the reliability of their

findings. Below are summaries of the typical experimental protocols.

General Study Design
Most studies utilized a randomized, double-blind, crossover design.[1][3][5] This design

minimizes bias as each participant serves as their own control, receiving both the 5-MTHF

supplement and the folic acid supplement (or placebo) at different times, with a washout period

in between to eliminate any carryover effects.

Participant Population
Studies typically enrolled healthy adult volunteers.[1][3][5] Key inclusion criteria often included

being a non-smoker, having a normal body mass index (BMI), and not taking any medications

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15143208/docs?utm_src=pdf-body-img#5-methyltetrahydrofolate-vs-folic-acid-a-comparative-guide-on-bioavailability
https://pmc.ncbi.nlm.nih.gov/articles/PMC2807663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1574248/
https://pubmed.ncbi.nlm.nih.gov/14988450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2807663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1574248/
https://pubmed.ncbi.nlm.nih.gov/14988450/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


or supplements known to interfere with folate metabolism.[6] Exclusion criteria commonly

included anemia, vitamin B12 deficiency, and any history of gastrointestinal, liver, or kidney

disease.[6] Some studies specifically recruited individuals with known MTHFR polymorphisms

to investigate the effect of genotype on bioavailability.[1]

Intervention
Participants received single oral doses of either a specific salt of 5-MTHF or folic acid. The

doses were typically equimolar to allow for a direct comparison of the two compounds.[1][4] For

instance, 416 µg of [6S]-5-MTHF is equimolar to 400 µg of folic acid.[1]

Sample Collection and Analysis
Blood samples were collected at multiple time points before and after supplementation,

typically over an 8 to 24-hour period, to measure plasma folate concentrations.[1] The most

common and accurate analytical method used for quantifying different folate forms in plasma is

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[7][8][9] Some earlier studies

may have used microbiological assays, which measure total folate activity.[10]
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Typical Experimental Workflow
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Conclusion
The available experimental data strongly suggests that 5-methyltetrahydrofolate has superior

bioavailability compared to folic acid. This is characterized by a faster absorption rate, higher

peak plasma concentrations, and a greater overall absorption as measured by the area under

the curve. The direct provision of the metabolically active form of folate bypasses the enzymatic

conversion steps required for folic acid, which can be particularly advantageous for individuals

with MTHFR polymorphisms that impair this conversion.

For researchers and professionals in drug development and nutritional science, these findings

have significant implications. The use of 5-MTHF in supplementation and fortification strategies

may offer a more effective means of improving folate status in the general population and in

specific subgroups with compromised folate metabolism. Further research is warranted to

explore the long-term clinical outcomes of supplementation with 5-MTHF versus folic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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